Cas no 851295-78-8 (tert-Butyl 2-(Cyclopropylcarbonyl)hydrazinecarboxylate)

• Product Name: tert-Butyl 2-(Cyclopropylcarbonyl)hydrazinecarboxylate
• CAS No: 851295-78-8
• MF: C₉H₁₆N₂O₃
• MW: 200.234942436218
• CID: 1025417
• PubChem ID: 53535736
• Update Time: 2025-06-14

tert-Butyl 2-(Cyclopropylcarbonyl)hydrazinecarboxylate Chemical and Physical Properties

Names and Identifiers

• tert-Butyl 2-(cyclopropanecarbonyl)hydrazinecarboxylate
• AKOS015998892
• N'-[(tert-butoxy)carbonyl]cyclopropanecarbohydrazide
• tert-butyl N-(cyclopropanecarbonylamino)carbamate
• t-Butyl 2-(cyclopropylcarbonyl)hydrazinecarboxylate
• tert-Butyl 2-(cyclopropanecarbonyl)hydrazine-1-carboxylate
• Z32379849
• SB86516
• LS-12589
• MFCD21090362
• SCHEMBL6027856
• DTXSID30705490
• 851295-78-8
• RUSQVAKYNDQLGV-UHFFFAOYSA-N
• tert-Butyl2-(cyclopropanecarbonyl)hydrazinecarboxylate
• DB-321553
• tert-Butyl 2-(Cyclopropylcarbonyl)hydrazinecarboxylate

• MDL： MFCD21090362
• Inchi： 1S/C9H16N2O3/c1-9(2,3)14-8(13)11-10-7(12)6-4-5-6/h6H,4-5H2,1-3H3,(H,10,12)(H,11,13)
• InChI Key： RUSQVAKYNDQLGV-UHFFFAOYSA-N
• SMILES： O=C(C1CC1)NNC(=O)OC(C)(C)C

Computed Properties

• Exact Mass: 200.11609238g/mol
• Monoisotopic Mass: 200.11609238g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 6
• Complexity: 241
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 67.4Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Cyclopropanecarboxylic acids and derivatives

Additional information on tert-Butyl 2-(Cyclopropylcarbonyl)hydrazinecarboxylate

Research Brief on tert-Butyl 2-(Cyclopropylcarbonyl)hydrazinecarboxylate (CAS: 851295-78-8) in Chemical Biology and Pharmaceutical Applications

tert-Butyl 2-(Cyclopropylcarbonyl)hydrazinecarboxylate (CAS: 851295-78-8) is a specialized chemical compound that has garnered significant attention in the field of chemical biology and pharmaceutical research. This hydrazinecarboxylate derivative serves as a versatile intermediate in the synthesis of biologically active molecules, particularly in the development of novel therapeutics. Recent studies have highlighted its role in the construction of heterocyclic scaffolds, which are pivotal in drug discovery programs targeting various diseases, including cancer, infectious diseases, and neurological disorders.

The compound's unique structural features, including the cyclopropylcarbonyl moiety and the tert-butoxycarbonyl (Boc) protecting group, make it a valuable building block in organic synthesis. Researchers have utilized 851295-78-8 in the preparation of hydrazide derivatives, which are known to exhibit a wide range of pharmacological activities. Recent publications have demonstrated its application in the synthesis of kinase inhibitors and protease inhibitors, underscoring its importance in medicinal chemistry.

In a 2023 study published in the Journal of Medicinal Chemistry, scientists employed tert-Butyl 2-(Cyclopropylcarbonyl)hydrazinecarboxylate as a key intermediate in the development of a new class of Janus kinase (JAK) inhibitors. The study reported that the cyclopropyl group enhanced the metabolic stability of the resulting compounds, while the Boc group facilitated selective deprotection during multi-step syntheses. The research team achieved nanomolar potency against JAK2, a target implicated in myeloproliferative disorders, with improved selectivity profiles compared to existing therapeutics.

Another significant application of 851295-78-8 was reported in Bioorganic & Medicinal Chemistry Letters, where it served as a precursor for the synthesis of novel antibacterial agents. The researchers developed a series of hydrazone derivatives that showed potent activity against multidrug-resistant Gram-positive pathogens, including methicillin-resistant Staphylococcus aureus (MRSA). The study emphasized the importance of the cyclopropyl ring in maintaining antibacterial activity while reducing cytotoxicity against mammalian cells.

From a synthetic chemistry perspective, recent advancements have focused on optimizing the preparation of tert-Butyl 2-(Cyclopropylcarbonyl)hydrazinecarboxylate to improve yield and purity. A 2024 publication in Organic Process Research & Development described a scalable, green chemistry approach using continuous flow technology, which reduced solvent consumption and improved safety profile compared to traditional batch processes. This methodological improvement is particularly relevant for pharmaceutical manufacturers considering large-scale production of derivatives based on this intermediate.

The safety profile and pharmacokinetic properties of compounds derived from 851295-78-8 have also been the subject of recent investigations. Toxicology studies conducted in preclinical models have shown favorable results, with derivatives demonstrating good oral bioavailability and acceptable safety margins. These findings support the continued exploration of this chemical scaffold in drug discovery programs.

Looking forward, researchers anticipate expanding the applications of tert-Butyl 2-(Cyclopropylcarbonyl)hydrazinecarboxylate in targeted drug delivery systems and PROTAC (proteolysis targeting chimera) technology. Its structural flexibility and compatibility with various conjugation chemistries make it an attractive candidate for these emerging therapeutic modalities. Several pharmaceutical companies have included derivatives of this compound in their preclinical pipelines, suggesting its growing importance in the development of next-generation therapeutics.